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Compound of Interest

Compound Name: Dimethyl sulfide

Cat. No.: B042239 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This guide provides essential safety and logistical information for the

use of Dimethyl Sulfide (DMS), a highly flammable and odorous compound. Adherence to

these procedures is critical for ensuring laboratory safety and regulatory compliance.

Essential Safety & Logistical Information
Dimethyl Sulfide is a volatile, colorless liquid with a strong, disagreeable odor.[1] It is highly

flammable and its vapors can form explosive mixtures with air.[2][3] Understanding its

properties is the first step in safe handling.

Key Quantitative Data
A summary of important quantitative data for Dimethyl Sulfide is provided below for easy

reference and risk assessment.
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Property Value Source

Chemical Formula C₂H₆S [4]

Molecular Weight 62.13 g/mol [4]

Boiling Point 37°C - 38°C (99°F - 100.4°F) [2][4]

Flash Point -36°C to -48°C (-33°F to -54°F) [2][4][5]

Autoignition Temp. 220°C (428°F) [6]

LEL 2.2% [7]

UEL 19.7% [7]

ACGIH TLV (TWA) 10 ppm [3][8][9][10]

OSHA PEL Not Established [11]

NIOSH REL Not Established [7]

Glove Compatibility Advisory

Glove Material
Breakthrough Time
(minutes)

Recommendation

Nitrile < 10 minutes

Splash Protection ONLY.[12]

Immediately remove and

replace gloves after any

contact. Not suitable for

immersion or prolonged

handling.

Butyl / Viton Data not available in searches.

On-site testing is

recommended to determine

safe usage for prolonged

tasks.

Note: The provided data is based on specific testing conditions and may not reflect all

workplace scenarios. A thorough risk assessment is crucial before use.[13][14]
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Operational Plan: Handling Protocol
A systematic approach is essential when working with Dimethyl Sulfide. The following protocol

outlines the procedural steps for safe handling from preparation to completion of work.

Experimental Workflow Diagram
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Dimethyl Sulfide Handling Workflow

1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal & Emergency

Conduct Risk Assessment

Gather & Inspect PPE

Prepare Work Area
(Fume Hood, Grounding)

Dispense Chemical
(Use Non-Sparking Tools)

Perform Experiment

Decontaminate Equipment

Segregate & Label Waste

Store Waste Securely

Arrange Professional Disposal Emergency Spill/Exposure
(Follow E-Plan)

cluster_handling

Click to download full resolution via product page

Caption: Logical workflow for handling Dimethyl Sulfide.
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Step-by-Step Handling Procedures
1. Risk Assessment and Preparation:

Review SDS: Before beginning any work, thoroughly review the Safety Data Sheet (SDS) for

Dimethyl Sulfide.[2][4]

Designate Work Area: All handling of DMS must occur within a properly functioning chemical

fume hood to ensure adequate ventilation.[3][7][15]

Eliminate Ignition Sources: Keep the work area clear of open flames, hot surfaces, sparks,

and any potential sources of ignition.[2][6][15] Use only explosion-proof electrical equipment.

[11][15]

Grounding: Ground and bond all containers and receiving equipment to prevent static

discharge.[2][11][16]

Assemble PPE: Put on the required personal protective equipment.

2. Personal Protective Equipment (PPE) Protocol:

Eye and Face Protection: Wear chemical splash goggles and a face shield.[1]

Skin Protection:

Gloves: Wear nitrile gloves for incidental splash protection only.[12] If direct contact

occurs, remove and dispose of the gloves immediately, then wash hands.[1] For tasks with

higher exposure risk, consider double-gloving or using gloves with higher chemical

resistance after conducting a specific risk assessment.

Lab Coat/Clothing: Wear a flame-retardant and anti-static lab coat or protective clothing.[1]

[2] Ensure clothing is impervious to chemical splashes.[1]

Respiratory Protection: When vapors or aerosols may be generated, use a NIOSH-approved

air-purifying respirator with organic vapor cartridges (Filter type AX is recommended).[2][11]

For potential uncontrolled releases or unknown exposure levels, a positive-pressure, air-

supplying respirator is required.[11]
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3. Handling and Experimental Procedure:

Transporting: Keep containers tightly closed when moving them.[2][3]

Dispensing: Use only non-sparking tools for dispensing.[7][15][16] Open containers carefully

as they may be under pressure.[6][11]

Minimizing Exposure: Avoid inhaling vapors or mists.[1][6][15] Avoid all personal contact with

the substance.[7]

4. Post-Handling and Cleanup:

Decontamination: Clean any contaminated surfaces and equipment thoroughly.

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[2][7] Do not

eat, drink, or smoke in the work area.[7][11]

Emergency and Disposal Plans
Emergency Procedures:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or stops,

provide artificial respiration and seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water.[2][6]

Eye Contact: Rinse cautiously with plenty of water for several minutes.[2] Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[2][7]

Spill Response:

Evacuate the area and remove all ignition sources.[1][15]

Ventilate the spill area.[7]

For small spills, contain the spillage and collect it with a non-combustible absorbent

material like sand, earth, or vermiculite.[6][7][11] Place the absorbed material in a sealed
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container for disposal.[16]

Prevent the spill from entering drains or waterways.[2][3][7]

Disposal Plan:

Waste Classification: Dimethyl Sulfide and any materials contaminated with it must be

treated as hazardous waste.[3]

Containerization: Collect waste in approved, properly labeled, and sealed containers.[7] Do

not dispose of DMS down the drain.[2][3][6]

Disposal Method: Arrange for disposal through a licensed hazardous waste disposal

company.[1][6][15] Contaminated packaging should be disposed of in the same manner as

the unused product.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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